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Compound of Interest

Compound Name: Citric acid, lead salt

Cat. No.: B089194 Get Quote

Comprehensive Safety and Handling Guide:
Citric Acid, Lead Salt
This guide provides essential safety protocols, operational procedures, and disposal plans for

the handling of citric acid, lead salt in a laboratory setting. Adherence to these guidelines is

critical for ensuring the safety of all personnel and minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
Citric acid, lead salt is a hazardous substance that requires stringent safety measures. It is

classified as acutely toxic, a carcinogen, and a reproductive toxin.[1] It is harmful if swallowed

or inhaled and may cause damage to fertility or an unborn child.[2]

1.1 GHS Hazard Classification
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Hazard Class Hazard Statement Pictogram Signal Word

Acute toxicity, oral
H302: Harmful if

swallowed[2]
Danger

Acute toxicity,

inhalation

H332: Harmful if

inhaled[2]
Danger

Reproductive toxicity

H360: May damage

fertility or the unborn

child[2]

Danger

Carcinogenicity
Suspected of causing

cancer[1]
Danger

Aquatic toxicity

Very toxic to aquatic

life with long lasting

effects[1]

Warning

1.2 Required Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE for the specific

procedures being performed.[3] The following table outlines the minimum required PPE for

handling citric acid, lead salt.
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Body Part Protection Specification

Hands Chemical Resistant Gloves

Nitrile or chloroprene gloves

are recommended.[1] Always

inspect gloves for integrity

before use.

Eyes/Face Safety Glasses & Face Shield

Safety glasses with side

shields are mandatory. A face

shield should be worn when

there is a risk of splashing.[1]

[4]

Body Laboratory Coat
A flame-resistant lab coat must

be worn and kept fastened.[1]

Respiratory Respirator

An AS-1716 approved

respirator with P1 (dust) or P2

(dust and fumes) filters is

required, especially when

handling powders or

generating dust.[5] The use of

powered air respiratory

protection can offer greater

protection.[3]

Feet Closed-toe Shoes
Closed-toe shoes are required

in the laboratory at all times.[1]

Operational Plan: Safe Handling Procedures
All work with citric acid, lead salt must be conducted in a designated area, such as a

chemical fume hood, to minimize exposure.[1][6][7]

2.1 Engineering Controls

Ventilation: All manipulations of citric acid, lead salt, especially those that may generate

dust, aerosols, or vapors, must be performed in a certified chemical fume hood with

adequate exhaust ventilation.[1][6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://ipo.rutgers.edu/rehs/sop/Lead-Compounds
https://ipo.rutgers.edu/rehs/sop/Lead-Compounds
http://depts.washington.edu/rubelab/Lab_Information/Lab_Safety/SOPs/chemical%20SOPs/lead%20compoundsb_SOP.pdf
https://ipo.rutgers.edu/rehs/sop/Lead-Compounds
https://www.bmcc.nsw.gov.au/sites/default/files/document/files/lead-workplace-fact-sheet-160086.pdf
https://www.hsa.ie/eng/publications_and_forms/publications/chemical_and_hazardous_substances/safety_with_lead_at_work.pdf
https://ipo.rutgers.edu/rehs/sop/Lead-Compounds
https://www.benchchem.com/product/b089194?utm_src=pdf-body
https://ipo.rutgers.edu/rehs/sop/Lead-Compounds
https://drexel.edu/~/media/Files/engineering/departments/materials/Lab%20Safety/sop_0094_-_lead_compounds.ashx?la=en
https://www.ehs.washington.edu/system/files/resources/lead-safety-shops-labs.pdf
https://www.benchchem.com/product/b089194?utm_src=pdf-body
https://ipo.rutgers.edu/rehs/sop/Lead-Compounds
https://drexel.edu/~/media/Files/engineering/departments/materials/Lab%20Safety/sop_0094_-_lead_compounds.ashx?la=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eyewash and Safety Shower: A working eyewash station and safety shower must be readily

accessible in the immediate work area.[1][6]

2.2 Standard Operating Procedure

Preparation: Before beginning work, ensure all necessary PPE is donned correctly. Prepare

the designated work area in the fume hood by lining it with absorbent, disposable bench

paper.

Handling:

Handle citric acid, lead salt in a manner that avoids the formation of dust.[1]

Use spark-proof tools and avoid contact with incompatible materials such as strong

oxidizers.[4]

Housekeeping: Maintain good housekeeping in the designated work area. All disposable

materials contaminated with lead compounds must be disposed of as hazardous waste.[6]

Personal Hygiene: Wash hands, face, neck, and forearms frequently, and always before

leaving the laboratory, eating, drinking, or smoking.[5][6]

Disposal Plan: Waste Management
Proper disposal of citric acid, lead salt and associated contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

3.1 Waste Collection

All waste containing citric acid, lead salt must be collected in a clearly labeled, sealed, and

compatible container.[4]

This includes any contaminated PPE, absorbent paper, and cleaning materials.

Do not mix with other waste streams unless explicitly instructed to do so by your institution's

environmental health and safety (EHS) department.[4]

3.2 Decontamination and Disposal
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Equipment: All non-disposable equipment that has come into contact with citric acid, lead
salt must be decontaminated. The rinse water from this decontamination process must be

collected and disposed of as hazardous waste.[6]

Containers: Empty containers that held citric acid, lead salt must be triple-rinsed with a

suitable solvent. The rinsate must be collected and disposed of as hazardous waste.[8]

Spills: In the event of a spill, evacuate the area and follow your institution's spill response

protocol. Small spills may be cleaned up by trained personnel using a spill kit, while larger

spills may require assistance from EHS. All materials used for spill cleanup must be

disposed of as hazardous waste.[4][8]

Sewer Disposal: Drain disposal of any materials contaminated with lead compounds is

strictly prohibited.[4][6]

Experimental Protocol: Preparation of a 0.1 M Citric
Acid, Lead Salt Solution
This protocol outlines the steps for preparing a 0.1 M aqueous solution of citric acid, lead salt.

4.1 Materials and Equipment

Citric acid, lead salt (solid)

Deionized water

Volumetric flask (appropriate size)

Weighing paper or boat

Spatula

Analytical balance

Magnetic stir bar and stir plate

Appropriate PPE (as outlined in Section 1.2)
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4.2 Procedure

Calculation: Calculate the required mass of citric acid, lead salt to prepare the desired

volume of a 0.1 M solution.

Weighing: In a chemical fume hood, carefully weigh the calculated amount of citric acid,
lead salt onto a weighing paper or boat using an analytical balance.

Dissolution:

Fill the volumetric flask to approximately half its volume with deionized water.

Carefully transfer the weighed citric acid, lead salt into the volumetric flask.

Add a magnetic stir bar to the flask and place it on a stir plate.

Stir the solution until the solid has completely dissolved.

Dilution:

Once dissolved, remove the flask from the stir plate and remove the stir bar.

Add deionized water to the flask until the bottom of the meniscus is aligned with the

calibration mark.

Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

Labeling: Label the flask clearly with the name of the solution, its concentration, the date of

preparation, and your initials.

Workflow Diagram
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Safe Handling and Disposal of Citric Acid, Lead Salt

Preparation

Handling

Decontamination

Disposal

Don Appropriate PPE

Prepare Designated Work Area in Fume Hood

Perform Experiment in Fume Hood

Avoid Dust Generation

Clean Equipment

Collect Solid and Liquid Waste

Collect Rinse Water as Hazardous Waste

Label and Seal Waste Container

Arrange for EHS Pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of citric acid, lead salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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